[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methanamine

• IUPAC Name: [2-(2-methylimidazol-1-yl)pyridin-3-yl]methanamine
• InChI: InChI=1S/C10H12N4/c1-8-12-5-6-14(8)10-9(7-11)3-2-4-13-10/h2-6H,7,11H2,1H3
• InChI Key: CVURHMMJIHLHIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=CC=N2)CN
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol

Description

“[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methanamine” is a compound with the CAS Number: 954569-50-7. It has a molecular weight of 188.23. It is in the form of an oil.

Molecular Structure Analysis

The IUPAC name of the compound is [2-(2-methyl-1H-imidazol-1-yl)-3-pyridinyl]methanamine. The InChI code is 1S/C10H12N4/c1-8-12-5-6-14(8)10-9(7-11)3-2-4-13-10/h2-6H,7,11H2,1H3. The InChI key is CVURHMMJIHLHIJ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is in the form of an oil. It has a molecular weight of 188.23. It is stored at a temperature of 4°C.

Scientific Research Applications

Antibacterial and Antimycobacterial Activities

. They could be used in the development of new drugs to treat infectious diseases.

Anti-inflammatory and Antitumor Activities

. They could be used in the development of novel drugs for the treatment of inflammation and cancer.

Antidiabetic and Anti-allergic Activities

. They could be used in the development of drugs for the treatment of diabetes and allergies.

Antipyretic and Antiviral Activities

. They could be used in the development of drugs for the treatment of fever and viral infections.

Antioxidant and Anti-amoebic Activities

. They could be used in the development of drugs for the treatment of oxidative stress-related diseases and amoebic infections.

Antihelmintic and Antifungal Activities

. They could be used in the development of drugs for the treatment of worm infestations and fungal infections.

Ulcerogenic Activities

. They could be used in the development of drugs for the treatment of ulcers.

Antiproliferative Activities

. They could be used in the development of drugs for the treatment of diseases characterized by abnormal cell proliferation, such as cancer.

Safety and Hazards

The compound has the following hazard statements: H302, H315, H318, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of action

Imidazole-containing compounds have a broad range of targets due to their diverse chemical and biological properties . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of action

The mode of action of imidazole-containing compounds can vary greatly depending on the specific compound and its target. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical pathways

Imidazole-containing compounds can affect a variety of biochemical pathways. For instance, some compounds have been shown to regulate the PI3K/AKT/mTOR signaling pathway by inhibiting the phosphorylation of AKT and S6 proteins .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . This suggests that imidazole-containing compounds may have good bioavailability.

Result of action

The molecular and cellular effects of imidazole-containing compounds can vary greatly depending on the specific compound and its target. For example, some compounds have antiproliferative activities against certain cell lines .